3,6-di-tert-butyl-1,8-naphthalenedicarboxylic acid

• IUPAC Name: 3,6-ditert-butylnaphthalene-1,8-dicarboxylic acid
• InChI: InChI=1S/C20H24O4/c1-19(2,3)12-7-11-8-13(20(4,5)6)10-15(18(23)24)16(11)14(9-12)17(21)22/h7-10H,1-6H3,(H,21,22)(H,23,24)
• InChI Key: LZAGWQFMZYLKHL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C2C(=C1)C=C(C=C2C(=O)O)C(C)(C)C)C(=O)O
• Molecular Formula: C20H24O4
• Molecular Weight: 328.4 g/mol

Description

3,6-di-tert-butyl-1,8-naphthalenedicarboxylic acid (DTBN) is a chemical compound that has been widely used in scientific research due to its unique properties. It is a white crystalline solid that is soluble in organic solvents and has a high melting point. DTBN is a derivative of naphthalene and has two carboxylic acid groups attached to it. It is also known as a "sterically hindered" compound due to the presence of bulky tert-butyl groups on the naphthalene ring. This hindrance makes it difficult for other molecules to approach the carboxylic acid groups, which affects its reactivity and properties.

Scientific Research Applications

Enantioselective Fluorescence Sensing

3,6-Di-tert-butyl-1,8-naphthalenedicarboxylic acid derivatives have been used in enantioselective fluorescence sensing. Specifically, a compound synthesized from similar molecular structures was utilized in a fluorescence ligand displacement assay for chiral amino alcohols. This method allowed accurate measurements of both the total amount and the enantiomeric excess of several amino alcohols at micromolar concentrations (Liu, Pestano, & Wolf, 2008).

Catalytic Performance in Organic Synthesis

Research indicates that derivatives of 3,6-di-tert-butyl-1,8-naphthalenedicarboxylic acid play a role in enhancing catalytic performance in organic synthesis. For example, in the tert-butylation of naphthalene, modifications in molecular structure similar to 3,6-di-tert-butyl-1,8-naphthalenedicarboxylic acid have been shown to improve catalytic activity and selectivity (Huang et al., 2019).

Template-Controlled Synthesis

Compounds related to 3,6-di-tert-butyl-1,8-naphthalenedicarboxylic acid have been used in template-controlled synthesis for directing reactivity in molecular assemblies. Such applications include the formation of discrete molecular assemblies and the facilitation of [2+2] photoreaction in the solid state, demonstrating the compound's utility in complex chemical synthesis processes (Papaefstathiou, Kipp, & MacGillivray, 2001).

Capillary Zone Electrophoresis

In analytical chemistry, derivatives of 3,6-di-tert-butyl-1,8-naphthalenedicarboxylic acid have been used in capillary zone electrophoresis for the separation of organic anions. This application showcases the compound's effectiveness in improving sensitivity and separation capabilities in analytical methods (Dabek-Zlotorzynska & Dlouhy, 1994).

Oxidation and Radical Formation Studies

Studies on the oxidation of derivatives similar to 3,6-di-tert-butyl-1,8-naphthalenedicarboxylic acid have contributed to the understanding of radical formation and reactivity. This research has implications in organic chemistry, particularly in understanding the mechanisms of oxidative reactions (Schneider et al., 1984).